Cas no 886762-75-0 (4-Bromo-3-fluoro-2-nitroaniline)

• Product Name: 4-Bromo-3-fluoro-2-nitroaniline
• CAS No: 886762-75-0
• MF: C₆H₄BrFN₂O₂
• MW: 235.010563850403
• MDL: MFCD07368682
• CID: 892689
• PubChem ID: 2783158
• Update Time: 2025-10-29

4-Bromo-3-fluoro-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluoro-2-nitroaniline
• 4-bromo-3-fluoro-2-nitro-phenylamine
• AK135997
• 6-Amino-3-bromo-2-fluoronitrobenzene
• DTMANVRIDHGRKN-UHFFFAOYSA-N
• BCP15659
• 4-bromo-3-fluoro-2-nitrophenylamine
• SBB098342
• 4-bromo-3-fluoro-2-nitrobenzenamine
• PC10401
• MB04470
• FCH1322582
• Benzenamine, 4-bromo-3-fluoro-2-nitro-
• AX8225940
• V8697
• ST24043421
• 4-Bromo-3-fluoro-2-nitrobenzenamine (ACI)
• CS-W022100
• 886762-75-0
• MFCD07368682
• AS-18070
• DTXSID60382470
• 4-bromo-3-fluoro-2-nitro-aniline
• EN300-306508
• SY060881
• DB-106654
• AKOS016846205
• SCHEMBL239430

• MDL： MFCD07368682
• Inchi： 1S/C6H4BrFN2O2/c7-3-1-2-4(9)6(5(3)8)10(11)12/h1-2H,9H2
• InChI Key： DTMANVRIDHGRKN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(N)=CC=C(Br)C=1F)=O

Computed Properties

• Exact Mass: 233.94400
• Monoisotopic Mass: 233.94402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8
• XLogP3: 2.4

Experimental Properties

• Melting Point: 138-140°C
• Boiling Point: 322.7°C at 760 mmHg
• PSA: 71.84000
• LogP: 3.18300

4-Bromo-3-fluoro-2-nitroaniline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Bromo-3-fluoro-2-nitroaniline

4-Bromo-3-fluoro-2-nitroaniline and Its Chemical Significance in Modern Pharmaceutical Research

4-Bromo-3-fluoro-2-nitroaniline (CAS No. 886762-75-0) is a multifunctional aromatic amine compound with a unique combination of bromo, fluoro, and nitro substituents on the benzene ring. This molecular structure has garnered significant attention in recent years due to its potential applications in medicinal chemistry and materials science. The strategic placement of these functional groups creates a versatile scaffold for pharmaceutical development, as the electron-withdrawing effects of the nitro group and the halogen atoms can modulate the physicochemical properties of the molecule. The 4-Bromo-3-fluoro-2-nitroaniline compound is particularly notable for its ability to serve as a building block for the synthesis of complex heterocyclic systems, which are often critical in drug design.

Recent studies have highlighted the importance of 4-Bromo-3-fluoro-2-nitroaniline in the development of novel therapeutics targeting inflammatory diseases. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity by modulating the NF-κB signaling pathway. The fluorine atom at the 3-position was found to enhance the metabolic stability of the molecule, while the bromine substituent at the 4-position contributed to the molecule's ability to form stable hydrogen bonds with biological targets. These findings underscore the significance of the 4-Bromo-3-fluoro-2-nitroaniline scaffold in the design of selective small-molecule inhibitors.

The synthesis of 4-Bromo-3-fluoro-2-nitroaniline typically involves a multi-step process that begins with the nitration of aniline derivatives. A 2024 breakthrough in organic synthesis methodology, as reported in Organic Letters, introduced a more efficient route to this compound using microwave-assisted nitration techniques. This approach significantly reduced the reaction time and improved the yield compared to traditional methods. The use of green chemistry principles in this synthesis highlights the growing emphasis on sustainable practices in pharmaceutical research. The resulting 4-Bromo-3-fluoro-2-nitroaniline is then further functionalized through bromination and fluorination reactions to create a diverse array of derivatives for drug discovery.

One of the most promising applications of 4-Bromo-3-fluoro-2-nitroaniline is in the field of photovoltaic materials. A 2023 study published in Advanced Materials explored the use of this compound as a key component in organic photovoltaic cells. The compound's ability to absorb light in the visible spectrum, combined with its excellent charge transport properties, makes it an ideal candidate for next-generation solar energy technologies. Researchers found that incorporating 4-Bromo-3-fluoro-2-nitroaniline into polymer blends resulted in a 15% improvement in power conversion efficiency compared to conventional materials. This discovery highlights the versatility of the compound beyond its traditional pharmaceutical applications.

The electronic properties of 4-Bromo-3-fluoro-2-nitroaniline have also been extensively studied in the context of molecular electronics. A 2024 study in ACS Nano demonstrated that the compound's conjugated aromatic system enables it to function as a semiconductor material with unique optoelectronic properties. The presence of the nitro group was found to significantly alter the bandgap of the material, making it suitable for applications in flexible electronics and optoelectronic devices. These findings suggest that 4-Bromo-3-fluoro-2-nitroaniline could play a pivotal role in the development of next-generation electronic materials.

From a synthetic chemistry perspective, the 4-Bromo-3-fluoro-2-nitroaniline molecule presents several challenges and opportunities for innovation. The 2023 study in Chemical Science reported the successful synthesis of this compound using a novel transition metal-catalyzed coupling reaction. This method allowed for the precise control of substitution patterns on the aromatic ring, which is critical for the development of complex pharmaceutical compounds. The ability to synthesize 4-Bromo-3-fluoro-2-nitroaniline with high stereochemical purity opens new avenues for drug development, as the spatial arrangement of functional groups can significantly impact the biological activity of the molecule.

Another area of interest is the use of 4-Bromo-3-fluoro-2-nitroaniline in the development of metal-organic frameworks (MOFs). A 2024 study published in Chemical Communications showed that this compound can serve as a ligand for the synthesis of MOFs with exceptional surface area and porosity. The unique electronic properties of the compound enable the creation of MOFs with tunable pore sizes and functional groups, which have potential applications in gas storage, catalysis, and drug delivery systems. These findings demonstrate the broad applicability of 4-Bromo-3-fluoro-2-nitroaniline across multiple scientific disciplines.

The pharmacokinetic properties of 4-Bromo-3-fluoro-2-nitroaniline derivatives have also been the subject of recent research. A 2023 study in Drug Metabolism and Disposition analyzed the metabolic fate of this compound in vivo. The study found that the fluorine atom at the 3-position significantly increased the metabolic stability of the molecule, which is a critical factor in drug development. The bromine substituent at the 4-position was found to enhance the molecule's ability to form stable hydrogen bonds with biological targets, improving its binding affinity and selectivity. These findings highlight the importance of functional group placement in the design of effective therapeutics.

In the realm of materials science, 4-Bromo-3-fluoro-2-nitroaniline has shown promise as a component in the development of smart materials. A 2024 study in Advanced Functional Materials explored the use of this compound in the creation of stimuli-responsive polymers. The compound's ability to undergo reversible chemical changes in response to external stimuli, such as temperature or pH, makes it an ideal candidate for the development of materials with adaptive properties. These materials have potential applications in biomedical devices, sensors, and drug delivery systems, further expanding the utility of 4-Bromo-3-fluoro-2-nitroaniline.

The continued exploration of 4-Bromo-3-fluoro-2-nitroaniline in various scientific fields underscores its significance as a versatile chemical scaffold. From pharmaceutical development to materials science, this compound's unique properties offer numerous opportunities for innovation. As research in these areas progresses, it is likely that new applications and synthetic methodologies will emerge, further enhancing the importance of 4-Bromo-3-fluoro-2-nitroaniline in modern scientific research.